Octachlorodibenzo-p-dioxin Octachlorodibenzo-p-dioxin Octachlorodibenzo-p-dioxin appears as colorless crystals or white crystalline solid. (NTP, 1992)
1,2,3,4,6,7,8,9-Octachlorodibenzo-p-dioxin is a polychlorinated dibenzodioxine.
Brand Name: Vulcanchem
CAS No.: 3268-87-9
VCID: VC0131699
InChI: InChI=1S/C12Cl8O2/c13-1-2(14)6(18)10-9(5(1)17)21-11-7(19)3(15)4(16)8(20)12(11)22-10
SMILES: C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)OC3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl
Molecular Formula: C12Cl8O2
Molecular Weight: 459.7 g/mol

Octachlorodibenzo-p-dioxin

CAS No.: 3268-87-9

Reference Standards

VCID: VC0131699

Molecular Formula: C12Cl8O2

Molecular Weight: 459.7 g/mol

Octachlorodibenzo-p-dioxin - 3268-87-9

CAS No. 3268-87-9
Product Name Octachlorodibenzo-p-dioxin
Molecular Formula C12Cl8O2
Molecular Weight 459.7 g/mol
IUPAC Name 1,2,3,4,6,7,8,9-octachlorodibenzo-p-dioxin
Standard InChI InChI=1S/C12Cl8O2/c13-1-2(14)6(18)10-9(5(1)17)21-11-7(19)3(15)4(16)8(20)12(11)22-10
Standard InChIKey FOIBFBMSLDGNHL-UHFFFAOYSA-N
SMILES C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)OC3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl
Canonical SMILES C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)OC3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl
Boiling Point 510.0 °C
Colorform Colorless crystals or needles from trichlorobenzene
Melting Point 626 °F (NTP, 1992)
330.0 °C
330-332 °C
Physical Description Octachlorodibenzo-p-dioxin appears as colorless crystals or white crystalline solid. (NTP, 1992)
Description Octachlorodibenzo-p-dioxin appears as colorless crystals or white crystalline solid. (NTP, 1992)
1,2,3,4,6,7,8,9-Octachlorodibenzo-p-dioxin is a polychlorinated dibenzodioxine.
Shelf Life Extremely stable, even on heating to 700 °C.
This chemical is stable under normal laboratory conditions. Solutions of this chemical in methanol are decomposed by ultra-violet light.
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
8.70e-13 M
Solubility (g/l): acetic acid 0.048; anisole 1.730; chloroform 0.562; ortho-dichlorobenzene 1.832; dioxane 0.384; diphenyl oxide 0.841; pyridine 0.400; xylene 3.575.
In water, 4.00X10-7 mg/l @ 20 °C
Synonyms 1,2,3,4,6,7,8,9-Octachlorodibenzo[b,e][1,4]dioxin; D 75; NSC 37651; OCDD; _x000B_Octachlorodibenzo[b,e][1,4]dioxin; PCDD 75;
Vapor Pressure 8.25e-13 mmHg
8.25X10-13 mm Hg @ 25 °C
PubChem Compound 18636
Last Modified Nov 11 2021
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